Cas no 10337-83-4 (2H-Furo[2,3-h]-1-benzopyran-2-one,4,8,9-trimethyl-)

2H-Furo[2,3-h]-1-benzopyran-2-one,4,8,9-trimethyl- structure
10337-83-4 structure
Product Name:2H-Furo[2,3-h]-1-benzopyran-2-one,4,8,9-trimethyl-
CAS No:10337-83-4
MF:C14H12O3
MW:228.243284225464
CID:157167
PubChem ID:165864
Update Time:2025-04-19

2H-Furo[2,3-h]-1-benzopyran-2-one,4,8,9-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-Furo[2,3-h]-1-benzopyran-2-one,4,8,9-trimethyl-
    • 4,8,9-trimethylfuro[2,3-h]chromen-2-one
    • 5-Benzofuranacrylic acid, 4-hydroxy-beta,2,3-trimethyl-, gamma-lactone
    • 10337-83-4
    • DTXSID60145800
    • 4-Hydroxy-beta,2,3-trimethyl-5-benzofuranacrylic acid gamma-lactone
    • 4,4',5'-Trimethylangelicin
    • CHEMBL3956268
    • Inchi: 1S/C14H12O3/c1-7-6-12(15)17-14-10(7)4-5-11-13(14)8(2)9(3)16-11/h4-6H,1-3H3
    • InChI Key: WSZHMTCJRBHJMN-UHFFFAOYSA-N
    • SMILES: O1C(C)=C(C)C2=C1C=CC1C(C)=CC(=O)OC2=1

Computed Properties

  • Exact Mass: 228.07866
  • Monoisotopic Mass: 228.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 39.4Ų

Experimental Properties

  • Density: 1.236
  • Boiling Point: 406.2°Cat760mmHg
  • Flash Point: 199.5°C
  • Refractive Index: 1.613
  • PSA: 39.44
  • LogP: 3.46440
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent